molecular formula C11H13FO4 B8435721 4-Fluoro-2-methoxymethoxybenzoic acid ethyl ester

4-Fluoro-2-methoxymethoxybenzoic acid ethyl ester

Cat. No.: B8435721
M. Wt: 228.22 g/mol
InChI Key: HUALJWJPQVWZTF-UHFFFAOYSA-N
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Description

4-Fluoro-2-methoxymethoxybenzoic acid ethyl ester is a useful research compound. Its molecular formula is C11H13FO4 and its molecular weight is 228.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13FO4

Molecular Weight

228.22 g/mol

IUPAC Name

ethyl 4-fluoro-2-(methoxymethoxy)benzoate

InChI

InChI=1S/C11H13FO4/c1-3-15-11(13)9-5-4-8(12)6-10(9)16-7-14-2/h4-6H,3,7H2,1-2H3

InChI Key

HUALJWJPQVWZTF-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C=C(C=C1)F)OCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-fluoro-2-hydroxybenzoic acid (3.0 g) in ethanol (40 mL) was added thionyl chloride (5.61 mL) at 0° C., and this mixture was heated to reflux for 24 hours. This reaction mixture was concentrated, and this residue was poured into water, and this mixture was extracted with ethyl acetate. This organic layer was washed with water and brine, dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure to give 4-fluoro-2-hydroxybenzoic acid ethyl ester (3.5 g). To a solution of 4-fluoro-2-hydroxybenzoic acid ethyl ester (3.5 g) in dichloromethane (30 mL) were added N,N-diisopropylethylamine (5.0 g) and (chloromethyl)methyl ether (2.3 g) at 0° C., and this reaction mixture was stirred at room temperature overnight. This reaction mixture was poured into water, and the resulting mixture was extracted with ethyl acetate. This organic layer was washed with water and brine, and dried over anhydrous magnesium sulfate. The solvent was removed under reduced pressure. The residue was purified by column chromatography on silica gel (eluent: ethyl acetate/n-hexane) to give the title compound (2.8 g).
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